Cas no 1058497-48-5 (ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate)

• Product Name: ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate
• CAS No: 1058497-48-5
• MF: C₁₆H₂₃N₇O₃
• MW: 361.398922204971
• CID: 6329333
• PubChem ID: 25793757
• Update Time: 2025-06-10

ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate
• F5062-0174
• 1058497-48-5
• AKOS024494244
• ethyl 4-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-4-oxobutanoate
• ethyl 4-(4-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-4-oxobutanoate

• Inchi： 1S/C16H23N7O3/c1-3-23-16-14(19-20-23)15(17-11-18-16)22-9-7-21(8-10-22)12(24)5-6-13(25)26-4-2/h11H,3-10H2,1-2H3
• InChI Key： VSTYXTMHQGPTPD-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)N1CCN(C2C3=C(N=CN=2)N(CC)N=N3)CC1

Computed Properties

• Exact Mass: 361.18623762g/mol
• Monoisotopic Mass: 361.18623762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate

Comprehensive Analysis of Ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate (CAS 1058497-48-5)

Ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate (CAS 1058497-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential modulator of enzymatic pathways, making it a subject of ongoing studies in drug discovery and development.

The molecular structure of ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate combines a triazolopyrimidine core with a piperazine linker and an ester functional group. This configuration is often associated with enhanced bioavailability and target specificity, which are critical factors in modern medicinal chemistry. The presence of the ethyl and oxobutanoate moieties further contributes to its solubility and metabolic stability, making it a promising candidate for further investigation.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives due to their potential applications in treating various conditions. For instance, compounds like ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate are being explored for their interactions with kinase enzymes, which play a pivotal role in cell signaling and regulation. This aligns with the current trend of targeting kinase inhibitors in oncology and inflammatory diseases, a hot topic in both academic and industrial research.

From a synthetic perspective, the preparation of ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate involves multi-step organic reactions, including condensation, cyclization, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS number 1058497-48-5 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for researchers and regulatory bodies.

The potential therapeutic applications of ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate are a subject of active exploration. Preliminary studies suggest that it may exhibit anti-proliferative or anti-inflammatory properties, though further in vitro and in vivo studies are needed to confirm these effects. This aligns with the broader search trends in biomedical research, where users frequently inquire about "new kinase inhibitors" or "triazolopyrimidine drug candidates."

In addition to its pharmaceutical potential, ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate is also of interest in the field of chemical biology. Its structure allows for modifications that can be used to probe biological systems or develop fluorescent probes for imaging applications. This versatility makes it a valuable tool for researchers studying cellular processes at the molecular level.

As the demand for novel bioactive compounds continues to rise, ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate represents a compelling area of study. Its combination of a heterocyclic core and functionalized side chain offers numerous opportunities for derivatization, which could lead to the discovery of new drugs or biochemical tools. Researchers and industry professionals alike are keen to explore its full potential, making it a trending topic in scientific literature and patent filings.

In summary, ethyl 4-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate (CAS 1058497-48-5) is a compound of significant scientific interest due to its structural complexity and potential applications. Whether in drug development, chemical biology, or material science, its unique properties continue to inspire innovative research. As the scientific community delves deeper into its capabilities, this compound is poised to remain a focal point in the quest for new therapeutic and diagnostic solutions.